![molecular formula C23H22FN5O2 B2764577 3-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one CAS No. 1105246-33-0](/img/structure/B2764577.png)
3-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Antimicrobial Activity
Compounds related to the specified chemical have been synthesized and evaluated for their antimicrobial activity. For instance, derivatives like 2-(substituted phenyl)-2-oxoethyl 4-(pyrimidin-2-yl)piperazin-1-carbodithiodate have shown high antimicrobial activity against various microorganism strains, indicating potential use in treating bacterial infections (Yurttaş et al., 2016).
Antitumor Activity
Several derivatives have shown notable antitumor activities. For example, novel pyrimidinyl pyrazole derivatives exhibited potent cytotoxicity against tumor cells, including human carcinoma, and showed potential as antitumor agents (Naito et al., 2005).
Synthesis and Biological Evaluation as Cytotoxic Agents
A series of 3-[(4-substitutedpiperazin-1-yl)methyl]-1H-indole derivatives have been synthesized and evaluated for their cytotoxic activity against various human tumor cell lines, with some showing significant cytotoxicity (Köksal Akkoç et al., 2012).
Metabolism Study in Chronic Myelogenous Leukemia Patients
The metabolism of flumatinib, a tyrosine kinase inhibitor related to the specified compound, has been studied in chronic myelogenous leukemia patients, identifying its main metabolic pathways and metabolites, which can provide insights into its pharmacokinetics and pharmacodynamics (Gong et al., 2010).
Synthesis of Polyamides Containing Theophylline and Thymine
The compound has been used in the synthesis of polyamides containing theophylline and thymine, indicating potential applications in materials science and polymer chemistry (Hattori & Kinoshita, 1979).
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit enzymes likeMonoacylglycerol Lipase (MAGL) and p21-activated kinase 4 (PAK4) . These enzymes play crucial roles in various biological processes, including endocannabinoid signaling and cell proliferation, respectively.
Mode of Action
For instance, MAGL inhibitors work by competitively inhibiting the enzyme with respect to its substrate . Similarly, PAK4 inhibitors occupy the hydrophobic cavity of the P-loop pocket of the enzyme .
Biochemical Pathways
Inhibition of magl leads to the elevation of 2-arachidonoylglycerol (2-ag), an endogenous agonist of the cannabinoid receptors cb1 and cb2 . This can affect mood, appetite, pain, and inflammation. Inhibition of PAK4 can affect cell proliferation, migration, and invasion .
Pharmacokinetics
Similar compounds have been found to bind to their target enzymes in a time- and dose-dependent manner . This suggests that the compound’s bioavailability may be influenced by dosage and timing.
Result of Action
Similar compounds have demonstrated antinociceptive efficacy in models of inflammatory and neuropathic pain , and have shown to inhibit cell proliferation, migration, and invasion .
Properties
IUPAC Name |
3-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-8-methyl-5H-pyrimido[5,4-b]indol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22FN5O2/c1-15-2-7-19-18(12-15)21-22(26-19)23(31)29(14-25-21)13-20(30)28-10-8-27(9-11-28)17-5-3-16(24)4-6-17/h2-7,12,14,26H,8-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZNGZPNQNDZEHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC3=C2N=CN(C3=O)CC(=O)N4CCN(CC4)C5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.